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Compound of Interest

Compound Name: 2-Picolineborane

CAS No.: 3999-38-0

Cat. No.: B1247430

Get Quote

For Immediate Reference: Key Safety and Handling Information for 2-Picolineborane

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2-Picolineborane. Adherence

to these protocols is critical for ensuring laboratory safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Picolineborane is a flammable solid that is toxic if swallowed, in contact with skin, and fatal if

inhaled.[1] It also reacts with water to release flammable gases.[2][3] Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: GHS Hazard Classification for 2-Picolineborane
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Hazard Class Category Hazard Statement

Flammable solids Category 1 H228: Flammable solid[1]

Acute toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Acute toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Acute toxicity, Inhalation Category 1 H330: Fatal if inhaled[1]

Substances and mixtures

which in contact with water,

emit flammable gases

Category 2
H261: In contact with water

releases flammable gas[2][3]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[3]

Table 2: Required Personal Protective Equipment (PPE) for Handling 2-Picolineborane
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Body Part PPE Specification Justification

Eyes/Face

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield is also

recommended.[4]

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.[3]

[4]

Skin

Fire/flame resistant and

impervious clothing.[1] Handle

with gloves that have been

inspected prior to use.[5]

Prevents skin contact, which

can be toxic.[1]

Respiratory

Use only outdoors or in a well-

ventilated area.[1] If exposure

limits are exceeded or irritation

is experienced, use a full-face

respirator with a suitable filter

(e.g., type P2).[6] In case of

inadequate ventilation, wear

respiratory protection.[1]

Protects against inhalation of

dust or vapors, which can be

fatal.[1]

Operational Plan: Step-by-Step Handling and
Storage Procedures
Handling:

Work Area Preparation: Conduct all work in a well-ventilated area, such as a chemical fume

hood.[1][7] Ensure the work area is free of ignition sources such as open flames, sparks, and

hot surfaces.[1][7] Use explosion-proof electrical and ventilating equipment.[1]

Personal Preparation: Don all required PPE as specified in Table 2 before handling the

chemical. Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the

handling area.[1][5]

Chemical Handling: Handle under an inert gas atmosphere and protect from moisture.[5][6]

Use non-sparking tools.[7] Avoid creating dust.[5] Ground and bond the container and
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receiving equipment to prevent static discharge.[1][7]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5][8]

Conditions: Store in a cool place, with a recommended storage temperature of 2-8°C.[5][7][8]

The storage area should be locked up.[1]

Incompatibilities: Store away from strong oxidizing agents and water.[4][6] Never allow the

product to come into contact with water during storage.[5][6]

Emergency and Disposal Plan
Spill Response:

In the event of a spill, follow the workflow below.
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Workflow for 2-Picolineborane Spill Response

Spill Occurs

Evacuate personnel to a safe area.
Keep people away and upwind of the spill.

Wear appropriate PPE:
- Full-face respirator

- Chemical resistant gloves
- Protective clothing

- Safety goggles

Remove all sources of ignition.

Contain the spill.
Prevent entry into waterways and drains.

For solid spills:
- Cover with dry earth, sand, or other non-combustible material.

- Use non-sparking tools to collect material.
- Place in a suitable, closed container for disposal.

Decontaminate the spill area.

Dispose of waste according to regulations.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 2-Picolineborane spill.
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First-Aid Measures:

Table 3: First-Aid Procedures for 2-Picolineborane Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5] Specific treatment is

urgent.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water.[5] Seek

immediate medical attention.[1] For flammable

solids, first brush off as much of the solid as

possible before flushing with water.[9]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[5] Remove contact lenses, if present

and easy to do. Continue rinsing.[5] Seek

immediate medical attention.[5]

Ingestion

Rinse mouth with water.[1][5] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[5] Get emergency medical

help immediately.[1]

Disposal:

Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][7] Do not mix with other waste.[6] Handle

uncleaned containers as you would the product itself.[5][6] It is recommended to use a licensed

disposal company.[5]

Physical and Chemical Properties
Table 4: Physical and Chemical Properties of 2-Picolineborane
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Property Value

Molecular Formula C6H10BN[7]

Molecular Weight 106.96 g/mol [4]

Appearance White solid[7]

Melting Point 48 °C[7]

Flash Point 100 °C (212 °F)[7]

Density 1.297 g/mL at 25 °C[7]

Solubility

Slightly soluble in water and cyclohexane. Very

soluble in methanol, THF, diglyme, and

benzene.[7]

Stability
Stable under recommended storage conditions.

[4][5] Reacts violently with water.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Picolineborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247430/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-2-picolineborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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